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Compound of Interest

Compound Name: DPTIP hydrochloride

Cat. No.: B13735809

Essential Safety and Handling Guide for DPTIP
Hydrochloride

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling DPTIP hydrochloride.
The following procedural guidance is designed to ensure safe operational use and disposal,
building a foundation of trust in laboratory safety and chemical handling.

Hazard Identification and Classification

DPTIP hydrochloride is a potent and selective neutral sphingomyelinase 2 (nSMase2)
inhibitor.[1][2][3] While a valuable research tool, it is classified as acutely toxic if ingested and
requires careful handling.

Hazard Summary

Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

| Acute Toxicity - Oral, Category 3 | GHSO06 (Skull and crossbones) | Danger | H301: Toxic if
swallowed[4] |
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Primary Routes of Exposure: Ingestion, skin contact, inhalation.[5] Toxicological Effects: The
primary toxic effect identified is acute toxicity upon oral intake.[4] It is not reported to be a skin
or eye irritant, and no sensitizing effects are known.[4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to create a barrier between the handler and the hazardous
chemical, minimizing exposure risk.[6] The required PPE varies based on the specific task
being performed.

Recommended PPE for Handling DPTIP Hydrochloride

Task Required Personal Protective Equipment

Receiving & Unpacking Chemotherapy-rated gloves.[7]

Two pairs of chemotherapy-rated gloves (ASTM
D6978 standard), disposable gown, safety
glasses with side shields or goggles, and a

Weighing & Transferring Solid NIOSH-certified respirator (e.g., N95) if not
handled within a containment primary
engineering control (C-PEC) like a chemical
fume hood.[6][7]

Two pairs of chemotherapy-rated gloves,
) ) disposable impermeable gown with closed cuffs,
Preparing Solutions )
safety goggles, and face shield. All work should

be performed in a C-PEC.[8]

o ) Two pairs of chemotherapy-rated gloves,
Administering to Animals ]
disposable gown, and safety glasses.[8]

] ) Two pairs of chemotherapy-rated gloves,
Handling Contaminated Waste )
disposable gown, and safety glasses.

| Spill Cleanup | Two pairs of chemotherapy-rated gloves, disposable impermeable gown, shoe
covers, safety goggles, and a NIOSH-certified respirator.[9] |
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Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.
[8] Always wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[7]

Operational and Disposal Plans

A structured workflow is critical for safety. The following step-by-step procedures cover the
lifecycle of DPTIP hydrochloride in the laboratory.

 Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or
leakage.[9]

o Unpacking: Unpack the chemical in a designated area, preferably with neutral or negative
pressure, wearing appropriate receiving PPE.[9] Have a spill kit readily available.[9]

o Labeling: Ensure the container is clearly labeled with the chemical name and GHS hazard
pictograms.

» Storage: Store the container in a secure, locked location away from incompatible materials.
[4] The storage area should be clearly marked as containing toxic chemicals. For stock
solutions, store at -20°C for up to one month or -80°C for up to six months.[10]

Protocol: Preparation of a DPTIP Hydrochloride Suspension for In Vivo Use[10]

This protocol details the preparation of a 2.08 mg/mL suspended solution suitable for oral or
intraperitoneal injection in animal models.

Materials:

DPTIP hydrochloride

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% sodium chloride in ddH20)
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Procedure:

Prepare a 20.8 mg/mL stock solution of DPTIP hydrochloride in DMSO.

o To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEGS300.

e Mix the solution thoroughly.

e Add 50 pL of Tween-80 and mix again until uniform.

e Add 450 pL of Saline to bring the final volume to 1 mL.

e If dissolution is incomplete, the solution can be gently heated or sonicated.

Immediate and correct response to a spill is critical to prevent exposure.
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Immediate Actions

Alert others in the area

Evacuate the immediate area

Secure the area to prevent entry

Don |PPE
\

Obtain Hazardous Chemical Spill Kit

\

Don all required PPE:
- 2 pairs of gloves
- Gown
- Goggles
- Respirator

Containmeqyt & Cleanup

Cover liquid spill with absorbent pads
Gently cover solid spill with wetted pads

Clean the area from outside towards the center

Decontaminate the area with an appropriate cleaner

Disposal %'Reporting

Place all contaminated materials in a hazardous waste bag

Remove PPE and dispose of it as hazardous waste

Wash hands thoroughly

Report the incident to the Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. axonmedchem.com [axonmedchem.com]

2. caymanchem.com [caymanchem.com]

3. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor,
regulates astrocyte-peripheral immune communication following brain inflammation -
PubMed [pubmed.ncbi.nlm.nih.gov]

. cdn.caymanchem.com [cdn.caymanchem.com]
. stacks.cdc.gov [stacks.cdc.gov]

. gerpac.eu [gerpac.eu]

. publications.ashp.org [publications.ashp.org]

. pogo.ca [pogo.ca]

°
(] [e0] ~ (0] (62} H

. ashp.org [ashp.org]
e 10. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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